Cas no 1361722-86-2 (3-(2,6-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile)

• Product Name: 3-(2,6-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile
• CAS No: 1361722-86-2
• MF: C₁₄H₁₀Cl₂N₂O
• MW: 293.148001194
• CID: 4912984
• Update Time: 2025-06-15

3-(2,6-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile

• Inchi： 1S/C14H10Cl2N2O/c1-19-14-10(7-9(5-6-17)8-18-14)13-11(15)3-2-4-12(13)16/h2-4,7-8H,5H2,1H3
• InChI Key： OTQCDHHIXGDBFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=NC=C(CC#N)C=1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 3-(2,6-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile

Introduction to 3-(2,6-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile (CAS No. 1361722-86-2)

3-(2,6-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile, identified by its Chemical Abstracts Service number CAS No. 1361722-86-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both chloro and methoxy substituents on the phenyl ring, as well as the acetonitrile group at the 5-position of the pyridine ring, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 3-(2,6-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile have been subjects of extensive studies in academic and industrial research settings. The compound's synthesis typically involves multi-step organic reactions, including nucleophilic substitution, condensation reactions, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for further applications.

One of the most compelling aspects of 3-(2,6-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile is its potential as a building block in medicinal chemistry. Pyridine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound enhances its pharmacological profile, making it a valuable candidate for further investigation.

Recent research has highlighted the compound's role in developing novel therapeutic agents. For instance, studies have demonstrated its efficacy in inhibiting specific enzymes that are implicated in various diseases. The chloro and methoxy groups on the phenyl ring play a crucial role in modulating the compound's interactions with biological targets, thereby influencing its pharmacological effects. These findings underscore the importance of structural optimization in drug design and development.

The acetonitrile group at the 5-position of the pyridine ring also contributes to the compound's versatility. Acetonitrile functionalities are commonly found in pharmaceuticals due to their ability to enhance solubility and metabolic stability. This feature makes 3-(2,6-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile a promising candidate for further exploration in drug discovery programs.

In addition to its pharmacological potential, 3-(2,6-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile has shown promise in material science applications. The unique electronic properties of pyridine derivatives make them suitable for use in organic electronics and catalysis. Researchers have explored their use in developing new materials with enhanced conductivity and stability.

The compound's stability under various conditions has been a focus of recent studies. Investigations into its thermal and chemical stability have provided valuable insights into its potential applications in industrial processes. These studies have revealed that under controlled conditions, 3-(2,6-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile exhibits excellent stability, making it a reliable component in synthetic protocols.

Furthermore, the environmental impact of this compound has been carefully evaluated. Studies have assessed its biodegradability and toxicity profiles to ensure that its use does not pose significant environmental risks. These assessments are crucial for ensuring that pharmaceutical compounds are developed with sustainability in mind.

The future prospects of 3-(2,6-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile are vast and exciting. Ongoing research is focused on expanding its applications in drug development and material science. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced properties and functionalities.

In conclusion, 3-(2,6-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile (CAS No. 1361722-86-2) is a multifaceted compound with significant potential in both pharmaceuticals and material science. Its unique structural features and diverse biological activities make it a valuable asset in research laboratories worldwide. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.